Cas no 1025-89-4 (5-methyl-1,3-diphenyl-1,2,4-triazole)

• Product Name: 5-methyl-1,3-diphenyl-1,2,4-triazole
• CAS No: 1025-89-4
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 1133596
• PubChem ID: 12633315
• Update Time: 2025-04-20

5-methyl-1,3-diphenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,3-diphenyl-1,2,4-triazole
• 1,3-Diphenyl-5-methyl-1H-1,2,4-triazol
• SureCN14007393
• 1H-1,2,4-Triazole, 5-methyl-1,3-diphenyl-
• CTK0D8986
• 5-Methyl-1,3-diphenyl-1,2,4-triazol
• 5-methyl-1,3-diphenyl-1,3,4-triazole
• 5-methyl-1,3-diphenyl-1H-[1,2,4]triazole
• 1,3-diphenyl-5-methyl-1,2,4-triazole
• 5-methyl-1,3-diphenyl-1H-1,2,4-triazole
• 5-Methyl-1,3-diphenyl-1H-[1,2,4]triazol
• 1,3-Diphenyl-5-methyl-1H-1,2,4-triazol; SureCN14007393; 1H-1,2,4-Triazole, 5-methyl-1,3-diphenyl-; CTK0D8986; 5-Methyl-1,3-diphenyl-1,2,4-triazol; 5-methyl-1,3-diphenyl-1,3,4-triazole; 5-methyl-1,3-diphenyl-1H-[1,2,4]triazole; 1,3-diphenyl-5-methyl-1,2,4-triazole; 5-methyl-1,3-diphenyl-1H-1,2,4-triazole; 5-Methyl-1,3-diphenyl-1H-[1,2,4]triazol;
• 1025-89-4
• SCHEMBL14007393
• DTXSID80505083

• Inchi： 1S/C15H13N3/c1-12-16-15(13-8-4-2-5-9-13)17-18(12)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： GDYDLKDQIOOXJY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.110947g/mol
• Monoisotopic Mass: 235.110947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.28g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų